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Compound of Interest

Compound Name: 3-Bromo-5-hydroxybenzaldehyde

CAS No.: 199177-26-9

Cat. No.: B172141

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the infrared (IR) and mass spectrometry

(MS) characteristics of 3-Bromo-5-hydroxybenzaldehyde. While direct experimental data for

this specific molecule is not readily available in public repositories, this document extrapolates

the expected spectral features based on the analysis of closely related isomers and substituted

benzaldehydes. This guide is intended to support researchers and scientists in identifying and

characterizing this compound in various experimental settings.

Molecular Structure and Properties
3-Bromo-5-hydroxybenzaldehyde is an aromatic aldehyde with the chemical formula

C₇H₅BrO₂ and a molecular weight of 201.02 g/mol .[1] Its structure consists of a benzene ring

substituted with a bromine atom, a hydroxyl group, and a formyl (aldehyde) group at positions

3, 5, and 1, respectively. The presence of these functional groups gives the molecule distinct

spectroscopic signatures.
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Infrared (IR) Spectroscopy
Infrared spectroscopy is a powerful technique for identifying the functional groups present in a

molecule. The IR spectrum of 3-Bromo-5-hydroxybenzaldehyde is expected to exhibit

characteristic absorption bands corresponding to the O-H, C=O, C-H, and C-Br bonds, as well

as aromatic C=C stretching.

Predicted Infrared Absorption Data
The following table summarizes the expected major IR absorption peaks for 3-Bromo-5-
hydroxybenzaldehyde. These predictions are based on the known absorption ranges for

similar aromatic compounds.

Functional Group Vibrational Mode
Expected

Wavenumber (cm⁻¹)
Intensity

Hydroxyl (-OH) O-H Stretch (phenolic) 3200 - 3600 Strong, Broad

Aldehyde (-CHO) C-H Stretch
2820 - 2880 and 2720

- 2780
Medium to Weak

Aldehyde (-CHO) C=O Stretch 1680 - 1700 Strong

Aromatic Ring C=C Stretch 1550 - 1600 Medium to Strong

Aromatic Ring
C-H Bending (out-of-

plane)
800 - 900 Strong

Aryl Halide C-Br Stretch 500 - 600 Medium to Strong

Experimental Protocol for IR Spectroscopy
A standard protocol for obtaining an Attenuated Total Reflectance (ATR)-FTIR spectrum is as

follows:

Sample Preparation: Ensure the 3-Bromo-5-hydroxybenzaldehyde sample is a dry, solid

powder.

Instrument Setup:
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Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory

(e.g., a diamond crystal).

Record a background spectrum of the clean, empty ATR crystal.

Sample Analysis:

Place a small amount of the sample onto the ATR crystal, ensuring complete coverage.

Apply pressure using the ATR clamp to ensure good contact between the sample and the

crystal.

Acquire the sample spectrum. Typically, 16 to 32 scans are co-added at a resolution of 4

cm⁻¹.

Data Processing:

The instrument software will automatically subtract the background spectrum from the

sample spectrum to produce the final absorbance spectrum.

Label the significant peaks and compare them with the expected values.

Mass Spectrometry
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound, which is crucial for structural elucidation. Electron Ionization (EI) is a common

technique used for the analysis of small organic molecules.

Predicted Mass Spectrometry Data
Upon electron ionization, 3-Bromo-5-hydroxybenzaldehyde is expected to form a molecular

ion peak (M⁺). Due to the presence of bromine, which has two major isotopes (⁷⁹Br and ⁸¹Br) in

nearly equal abundance, the molecular ion will appear as a pair of peaks (M⁺ and M+2⁺) of

similar intensity, separated by 2 m/z units. The primary fragmentation pathways for

benzaldehydes typically involve the loss of the formyl group or its components.

The following table outlines the predicted major fragments for 3-Bromo-5-
hydroxybenzaldehyde in an EI mass spectrum.
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m/z Value
Proposed Fragment

Ion
Neutral Loss Notes

200/202 [C₇H₅BrO₂]⁺ -
Molecular ion

(M⁺/M+2⁺)

199/201 [C₇H₄BrO₂]⁺ H
Loss of a hydrogen

radical

171/173 [C₆H₄BrO]⁺ CHO
Loss of the formyl

radical

143/145 [C₅H₄Br]⁺ CO

Subsequent loss of

carbon monoxide from

the [M-CHO]⁺

fragment

92 [C₆H₄O]⁺ Br
Loss of a bromine

radical

64 [C₅H₄]⁺ CO

Subsequent loss of

carbon monoxide from

the [M-Br]⁺ fragment

Experimental Protocol for Mass Spectrometry
A general procedure for acquiring an EI mass spectrum using Gas Chromatography-Mass

Spectrometry (GC-MS) is as follows:

Sample Preparation: Dissolve a small amount of 3-Bromo-5-hydroxybenzaldehyde in a

suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

GC-MS Instrument Setup:

Gas Chromatograph (GC):

Injector Temperature: 250 °C

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).
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Oven Program: Start at a low temperature (e.g., 50 °C), hold for 1-2 minutes, then ramp

to a high temperature (e.g., 280 °C) at a rate of 10-20 °C/min.

Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer (MS):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

Scan Range: m/z 40-400.

Injection and Analysis: Inject a small volume (e.g., 1 µL) of the sample solution into the GC

injector. The compound will be separated from the solvent and any impurities on the GC

column before entering the mass spectrometer.

Data Analysis: The resulting mass spectrum for the chromatographic peak corresponding to

3-Bromo-5-hydroxybenzaldehyde will show the molecular ion and characteristic fragment

ions.

Visualizing Spectroscopic Workflows and
Fragmentation
General Experimental Workflow
The following diagram illustrates a typical workflow for the spectroscopic analysis of a chemical

compound like 3-Bromo-5-hydroxybenzaldehyde.
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General Spectroscopic Analysis Workflow
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Caption: General workflow for spectroscopic analysis.

Predicted Mass Spectrometry Fragmentation Pathway
The diagram below outlines the predicted major fragmentation pathway for 3-Bromo-5-
hydroxybenzaldehyde under electron ionization.
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Predicted EI-MS Fragmentation of 3-Bromo-5-hydroxybenzaldehyde
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Caption: Predicted mass spectrometry fragmentation pathway.

This guide provides a foundational understanding of the expected IR and mass spectral

characteristics of 3-Bromo-5-hydroxybenzaldehyde. Experimental verification is

recommended to confirm these predictions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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